Cas no 1856929-42-4 (2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl)-)

• Product Name: 2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl)-
• CAS No: 1856929-42-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5296654
• Update Time: 2025-09-28

2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl)-

• Inchi： 1S/C13H14N2O/c1-10-12(14)7-8-13(16)15(10)9-11-5-3-2-4-6-11/h2-8H,9,14H2,1H3
• InChI Key： SHSWYZNZULVXHN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(C)=C(N)C=C1

Additional information on 2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl)-

2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1856929-42-4, identified as 2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl), represents a fascinating molecule with substantial potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridinone core with strategic functional groups, has garnered attention due to its unique structural and chemical properties. The presence of an amino group at the 5-position and a phenylmethyl (benzyl) substituent at the 1-position introduces a rich framework for interaction with biological targets, making it a valuable scaffold for drug discovery initiatives.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of nitrogen-containing heterocycles due to their prevalence in bioactive natural products and synthetic drugs. The 2(1H)-Pyridinone scaffold, in particular, is well-documented for its role in modulating various biological pathways. The specific modification of this scaffold by introducing an amino group and a methyl substituent at the 6-position enhances its pharmacological profile. This configuration not only imparts solubility and metabolic stability but also allows for further derivatization to achieve desired pharmacokinetic properties.

One of the most compelling aspects of 5-amino-6-methyl-1-(phenylmethyl)-2(1H)-Pyridinone is its potential as an intermediate in the synthesis of more complex bioactive molecules. The amino group at the 5-position can serve as a nucleophilic site for coupling reactions, enabling the attachment of various pharmacophores. Similarly, the phenylmethyl group provides a hydrophobic anchor that can interact favorably with lipid rafts or other hydrophobic domains within biological membranes. These features make it an attractive candidate for designing molecules targeting neurological disorders, inflammatory conditions, and even oncological applications.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that derivatives of 2(1H)-Pyridinone, 5-amino-6-methyl-1-(phenylmethyl) can bind effectively to several protein targets associated with human diseases. For instance, preliminary simulations suggest that modifications at the 3-position could enhance binding affinity to enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, structural modifications aimed at optimizing hydrogen bonding interactions could improve interactions with transcription factors implicated in cancer progression.

The role of 5-amino-6-methyl-1-(phenylmethyl)-2(1H)-Pyridinone extends beyond mere intermediates; it also serves as a platform for exploring novel synthetic methodologies. The compound’s reactivity allows for diverse functionalization strategies, including condensation reactions with carbonyl compounds to form new heterocycles or nucleophilic substitutions that introduce additional polar functionalities. Such versatility is crucial for developing libraries of compounds that can be screened for biological activity across multiple therapeutic areas.

In clinical research circles, interest in this compound has been fueled by its structural resemblance to known pharmacophores found in FDA-approved drugs. For example, analogs of 2(1H)-Pyridinone have been investigated for their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The presence of both an amino group and a phenylmethyl substituent aligns well with these pharmacological profiles, suggesting that derivatives could exhibit similar efficacy while potentially offering improved selectivity or reduced side effects.

The synthesis of 5-amino-6-methyl-1-(phenylmethyl)-2(1H)-Pyridinone presents an intriguing challenge due to its complex structural features. However, modern synthetic techniques have made significant strides in streamlining such processes. Catalytic methods involving transition metals have enabled efficient formation of key bonds within the pyridinone core, while protecting group strategies have facilitated selective functionalization at multiple sites. These advances not only reduce production costs but also allow for rapid iteration during drug development pipelines.

From a regulatory perspective, compounds like 1856929-42-4 must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies are essential to evaluate toxicity profiles and pharmacokinetic parameters under controlled conditions. Given its structural complexity, comprehensive characterization using spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography is imperative to confirm molecular structure accurately before proceeding with biological evaluations.

The future prospects for 2(1H)-Pyridinone derivatives, including those based on 5-amino-6-methyl-1-(phenylmethyl) configurations, remain highly promising. As our understanding of disease mechanisms continues to evolve through omics technologies like genomics and proteomics, new targets will emerge that can be addressed by tailored molecular interventions. The adaptability inherent in this scaffold ensures that it will remain relevant across emerging therapeutic landscapes—whether through modifications aimed at enhancing CNS penetration or targeting specific metabolic pathways disrupted in rare genetic disorders.